Cas no 62872-29-1 (2-Propanol, 1,1-dibromo-3-chloro-)

• Product Name: 2-Propanol, 1,1-dibromo-3-chloro-
• CAS No: 62872-29-1
• MF: C₃H₅Br₂ClO
• MW: 252.332198858261
• CID: 429507
• PubChem ID: 56615422
• Update Time: 2025-04-19

2-Propanol, 1,1-dibromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1-dibromo-3-chloro-
• 1,1-dibromo-3-chloropropan-2-ol
• DTXSID80718070
• 62872-29-1

• Inchi： 1S/C3H5Br2ClO/c4-3(5)2(7)1-6/h2-3,7H,1H2
• InChI Key： FIQPIGHRSREIBV-UHFFFAOYSA-N
• SMILES： BrC(C(CCl)O)Br

Computed Properties

• Exact Mass: 249.83955
• Monoisotopic Mass: 249.83957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins